1-(1,3-benzodioxol-5-ylmethyl)-4-[(3-iodo-4-methoxyphenyl)sulfonyl]piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-(3-iodo-4-methoxyphenyl)sulfonylpiperazine
• InChI: InChI=1S/C19H21IN2O5S/c1-25-17-5-3-15(11-16(17)20)28(23,24)22-8-6-21(7-9-22)12-14-2-4-18-19(10-14)27-13-26-18/h2-5,10-11H,6-9,12-13H2,1H3
• InChI Key: VTYPWPVOYXOONL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4)I
• Molecular Formula: C19H21IN2O5S
• Molecular Weight: 516.4 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-[(3-iodo-4-methoxyphenyl)sulfonyl]piperazine, also known as BDP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-[(3-iodo-4-methoxyphenyl)sulfonyl]piperazine involves its ability to inhibit the activity of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many cancer cells. By inhibiting CAIX, this compound disrupts the pH balance of cancer cells, leading to their death. This compound also inhibits the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and reduce inflammation. This compound has also been shown to have neuroprotective effects, protecting neurons from damage and promoting their survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(1,3-benzodioxol-5-ylmethyl)-4-[(3-iodo-4-methoxyphenyl)sulfonyl]piperazine for lab experiments is its high degree of purity, which makes it easy to work with and ensures accurate results. This compound is also relatively stable, making it suitable for long-term storage. However, one of the limitations of this compound is its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-[(3-iodo-4-methoxyphenyl)sulfonyl]piperazine. One area of interest is the development of more efficient synthesis methods that can reduce the cost of production. Another area of interest is the investigation of the potential therapeutic applications of this compound in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the precise mechanisms of action of this compound and to identify any potential side effects or interactions with other drugs.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-4-[(3-iodo-4-methoxyphenyl)sulfonyl]piperazine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent inhibitory activity against a range of cancer cell lines, including breast, lung, and colon cancer. This compound has also been found to have anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of various neurological disorders.